(2-Fluorobenzyl)hydrazine dihydrochloride
Overview
Description
“(2-Fluorobenzyl)hydrazine dihydrochloride” is a chemical compound with the CAS Number: 1349715-77-0 . It has a molecular weight of 213.08 and its IUPAC name is 1-(2-fluorobenzyl)hydrazine dihydrochloride . It is a solid substance and is not intended for human or veterinary use, but for research purposes.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H9FN2.2ClH/c8-7-4-2-1-3-6(7)5-10-9;;/h1-4,10H,5,9H2;2*1H . The average mass is 213.080 Da and the monoisotopic mass is 212.028336 Da .Physical and Chemical Properties Analysis
“this compound” is a solid substance . It is stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Chemical Synthesis and Structural Characterization
(2-Fluorobenzyl)hydrazine dihydrochloride is employed in the synthesis and structural characterization of various chemical compounds. It has been used in the condensation with aromatic aldehydes to produce corresponding hydrazones, which are then cyclized to create title compounds with significant yields. The structures of these compounds are confirmed through various spectroscopic methods (Sheng-ping, 2006). Similarly, its derivatives are involved in the synthesis of oxadiazole derivatives with potential antibacterial and anticancer properties (Bhat et al., 2004).
Molecular Sensing and Fluorescent Probing
This compound plays a crucial role in the development of advanced molecular sensing systems. It is used in the creation of fluorescent probes for hydrazine, a chemical with widespread industrial applications. The innovative sensing mechanisms allow for hydrazine to become fully traceable in various environments, with fast and intuitive fluorescence transformation, highlighting its potential in environmental monitoring and pollution control (Jung et al., 2019). Furthermore, derivatives of this compound are used in the synthesis of chemosensors for selective and sensitive detection of hydrazine in both gaseous and solution phases, indicating its importance in industrial safety and environmental health (Maji et al., 2016).
Polymer Synthesis and Material Science
The compound is instrumental in the field of material science, particularly in the synthesis of high-performance polymers. It is utilized in the synthesis of fluorinated phthalazinone monomers, which are then polymerized to create materials with excellent solubility and thermal properties. These polymers hold potential applications in engineering plastics and optical waveguides, showcasing the compound's contribution to the advancement of materials science and technology (Xiao et al., 2003).
Safety and Hazards
The safety information for “(2-Fluorobenzyl)hydrazine dihydrochloride” includes several hazard statements: H302-H315-H319-H335 . This indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338 , which provide guidance on prevention, response, storage, and disposal.
Properties
IUPAC Name |
(2-fluorophenyl)methylhydrazine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FN2.2ClH/c8-7-4-2-1-3-6(7)5-10-9;;/h1-4,10H,5,9H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXGBATVWHGJBEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNN)F.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11Cl2FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.